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Cat. No.: B8055569 Get Quote

A detailed examination of the experimental evidence on the effects of W146, a selective

Sphingosine-1-Phosphate Receptor 1 (S1P1) antagonist, reveals a consistent, albeit transient,

pattern of in vivo activity across multiple studies. Primarily, W146 is shown to induce a

temporary reduction in peripheral blood lymphocytes (lymphopenia) and affect endothelial

barrier function. This guide provides a comparative analysis of the key findings and

methodologies from various research papers to offer insights into the reproducibility of W146's

biological effects.

The trifluoroacetic acid (TFA) salt of W146 is commonly used in research, a frequent result of

its synthesis and purification process. While the TFA counterion itself is not generally expected

to have specific biological effects at the concentrations used, it is a crucial component of the

compound's formulation in the cited studies.

Quantitative Comparison of W146 Effects
The following table summarizes the key quantitative data from various studies on W146,

providing a snapshot of its potency and observed in vivo effects.
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Parameter Reported Value Study Context Source

EC50 398 nM S1P1 antagonism MedchemExpress

Ki ~70-80 nM S1P1 binding affinity MedchemExpress

In Vivo Effect
Transient

lymphopenia
Mouse model

Tarrason et al.,

2011[1][2]

In Vivo Dose

(Lymphopenia)
High doses Mouse model

Foss et al., 2007 (as

cited in G.A. Mackay

et al.)[3]

In Vivo Effect
Increased vascular

leakage
Mouse lung and skin Sanna et al., 2006[4]

In Vitro Effect
Decreased endothelial

barrier function
In vitro cell culture

Sphingosine -1

Phosphate Receptor-1

signaling maintains

endothelial cell barrier

function...[5]

In Vivo Dose

(Vascular Leakage)
Low dose Mouse skin

Sphingosine -1

Phosphate Receptor-1

signaling maintains

endothelial cell barrier

function...[5]

Signaling Pathway and Experimental Workflow
To visually represent the mechanism of action and a typical experimental approach for studying

W146, the following diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
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